4-(3-methyl-4-nitrobenzoyl)-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(3-methyl-4-nitrophenyl)methanone
• InChI: InChI=1S/C10H9N5O3/c1-6-4-7(2-3-8(6)15(17)18)9(16)14-5-12-13-10(14)11/h2-5H,1H3,(H2,11,13)
• InChI Key: ZFXNGUKUQBAKCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2C=NN=C2N)[N+](=O)[O-]
• Molecular Formula: C10H9N5O3
• Molecular Weight: 247.21 g/mol

Description

Introduction :4-(3-methyl-4-nitrobenzoyl)-4H-1,2,4-triazol-3-amine is a compound that could be involved in various chemical reactions due to its structural components, particularly the 1,2,4-triazole ring and the nitrobenzoyl moiety. Although specific studies directly related to this exact compound are limited, understanding its potential can be extrapolated from research on similar molecules.

Synthesis Analysis :Compounds with 1,2,4-triazole and nitrobenzoic acid derivatives are often synthesized through multi-step chemical processes involving nitration, amination, and coupling reactions. For instance, nitroazoles are known for undergoing various amination processes to modify their structural and energetic properties (Zhao et al., 2014)(Zhao et al., 2014).

Molecular Structure Analysis :The molecular structure of such compounds typically features extensive hydrogen bonding, contributing to their solid-state arrangement and potentially affecting their reactivity and physical properties. For example, compounds with similar structures exhibit hydrogen-bonded chains and sheets contributing to their stability (Portilla et al., 2007)(Portilla et al., 2007).

Future Directions

The future directions for the study of “4-(3-methyl-4-nitrobenzoyl)-4H-1,2,4-triazol-3-amine” could involve further exploration of its synthesis, characterization, and potential applications. The synthesis methods could be optimized for large-scale industrial production. Additionally, the compound could be studied for potential applications in various fields of research and industry.